![molecular formula C23H29NO5S B5120598 ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate](/img/structure/B5120598.png)
ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is a synthetic compound that belongs to the class of piperidine carboxylate derivatives. It is commonly used in scientific research applications due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. It may also have an effect on the release of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
Ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate in lab experiments is its potential pharmacological properties. It may be useful in the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research involving ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate. One direction is to further investigate its potential as a treatment for inflammatory and neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for pain management. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
Ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate can be synthesized using a multi-step process. The first step involves the reaction between benzylsulfonyl chloride and piperidine in the presence of a base. This results in the formation of benzylsulfonylpiperidine. The second step involves the reaction between benzylsulfonylpiperidine and ethyl 4-bromo-2-phenoxyacetate in the presence of a base. This results in the formation of ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate.
Scientific Research Applications
Ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has potential pharmacological properties that make it useful in scientific research applications. It has been shown to have anti-inflammatory and analgesic effects in animal models. It also has potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
ethyl 1-benzylsulfonyl-4-(2-phenoxyethyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO5S/c1-2-28-22(25)23(15-18-29-21-11-7-4-8-12-21)13-16-24(17-14-23)30(26,27)19-20-9-5-3-6-10-20/h3-12H,2,13-19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFFBXPYLUEVSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)S(=O)(=O)CC2=CC=CC=C2)CCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(benzylsulfonyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.